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Compound of Interest

Methyl 2-(2-
Compound Name:

chlorophenoxy)acetate
CAS No.: 6956-85-0

Cat. No.: B1347316

Get Quote

Executive Summary

Methyl 2-(2-chlorophenoxy)acetate is the methyl ester of 2-chlorophenoxyacetic acid (2-
CPA). While the parent acid is a established plant growth regulator (PGR) used for fruit setting
and thinning, the methyl ester represents a lipophilic pro-drug. Its primary technical value lies in
its enhanced ability to penetrate the waxy plant cuticle compared to the free acid or salt
formulations. Once absorbed, it is hydrolyzed by intracellular carboxylesterases to release the
active auxin moiety. This guide details its synthesis, mechanism of action, and potential
applications in high-value horticulture and herbicide formulation.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification
IUPAC Name Methyl 2-(2-chlorophenoxy)acetate
CAS Number 6956-85-0
Molecular Formula CoHoCIOs
Molecular Weight 200.62 g/mol
Structure 2-Cl-CsH4-O-CH2-COOCH:
Colorless to pale yellow liquid or low-melting
Appearance .
solid
N High in organic solvents (acetone, toluene); Low
Solubility

in water (<50 mg/L)

~2.3 (Estimated) — Indicates good cuticle
LogP (Octanol/Water) .
permeability

Synthesis & Manufacturing Routes

The synthesis of Methyl 2-(2-chlorophenoxy)acetate follows two primary industrial pathways.
The choice depends on raw material availability (2-chlorophenol vs. 2-CPA).

Route A: Williamson Ether Synthesis (Convergent)

This route reacts 2-chlorophenol directly with methyl chloroacetate. It is often preferred for
large-scale manufacturing due to the lower cost of phenolic starting materials.

e Reagents: 2-Chlorophenol, Methyl Chloroacetate, Potassium Carbonate (K2CO3).
e Solvent: Acetone or Acetonitrile.

e Conditions: Reflux (56-80°C) for 4—6 hours.

Route B: Fischer Esterification (Linear)

This route involves the acid-catalyzed esterification of the parent 2-CPA. It is typically used if 2-
CPA is already available or produced via the sodium chloroacetate route.
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o Reagents: 2-Chlorophenoxyacetic acid (2-CPA), Methanol, Sulfuric Acid (Cat.).

o Conditions: Reflux with Dean-Stark trap or excess methanol.

Synthesis Pathway Visualization
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Figure 1: Dual synthetic pathways for Methyl 2-(2-chlorophenoxy)acetate.

Mechanism of Action: The Pro-Drug Concept

Methyl 2-(2-chlorophenoxy)acetate itself is biologically inactive at the receptor level. Its
efficacy relies on bioactivation.

Uptake & Penetration

The ester functionality masks the polar carboxylic acid group, significantly increasing
lipophilicity. This allows the molecule to diffuse rapidly through the waxy cuticle of leaves and
fruit skins, a major barrier for salt-based formulations.

Bioactivation (Hydrolysis)
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Once inside the plant cell cytosol, ubiquitous carboxylesterases hydrolyze the methyl ester
bond, releasing the active 2-CPA acid and methanol.

Auxin Signaling

The released 2-CPA mimics Indole-3-Acetic Acid (IAA). It binds to the TIR1/AFB F-box proteins,
promoting the ubiquitination and degradation of Aux/IAA transcriptional repressors. This
releases ARF (Auxin Response Factors) to activate gene expression related to cell elongation
and division.

Signaling Pathway Visualization
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Figure 2: Bioactivation and Auxin Signaling Pathway of Methyl 2-(2-chlorophenoxy)acetate.
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Potential Agrochemical Applications[3][6][7]
A. Fruit Setting Agent (Tomato, Eggplant, Pineapple)

The parent acid, 2-CPA, is historically used to induce parthenocarpy (fruit set without
fertilization) in tomatoes and pineapples.

o Advantage of Methyl Ester: The ester provides more uniform absorption under variable
humidity conditions. It reduces the "crystallization" risk on the leaf surface associated with
sodium salts.

» Protocol: Applied at low concentrations (10-50 ppm) during flowering.

B. Chemical Thinning (Stone Fruit)

In peach and plum orchards, reducing fruit load is essential for fruit size and quality.

e Mechanism: High doses of auxins induce ethylene production, leading to abscission of
weaker fruitlets.

o Advantage: The ester's rapid uptake allows for lower total active ingredient (Al) loads per
hectare compared to the acid, reducing soil residue risks.

C. Systemic Herbicide (Broadleaf Control)

While less potent than 2,4-D or MCPA, 2-CPA derivatives exhibit selectivity.

» Target: Control of broadleaf weeds in auxin-tolerant grasses (though 2,4-D is generally
preferred).

» Niche: May be used in specific turfgrass scenarios where 2,4-D volatility or sensitivity is a
concern, although the methyl ester itself is volatile.

Experimental Protocols
Protocol 1: Laboratory Synthesis (Williamson Ether
Route)

Objective: Synthesize 10g of Methyl 2-(2-chlorophenoxy)acetate.
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e Setup: Equip a 250mL round-bottom flask with a magnetic stirrer and reflux condenser.

o Reactants: Add 2-Chlorophenol (6.4 g, 50 mmol) and Potassium Carbonate (anhydrous, 10.4
g, 75 mmol) to Acetone (100 mL). Stir for 15 mins.

» Addition: Dropwise add Methyl Chloroacetate (6.0 g, 55 mmol) over 10 minutes.

o Reaction: Heat to reflux (approx. 60°C) for 5 hours. Monitor via TLC (Hexane:Ethyl Acetate
8:2).

o Workup:
o Cool to room temperature.[1][2] Filter off inorganic salts (KCI, excess K2COs).
o Evaporate acetone under reduced pressure.

o Dissolve residue in Ethyl Acetate (50 mL) and wash with 1M NaOH (2 x 20 mL) to remove
unreacted phenol.

o Wash with brine, dry over MgSOa4, and concentrate.

 Purification: Recrystallize from hexane or distill (if liquid) to obtain pure ester.

Protocol 2: Tomato Fruit Set Bioassay

Objective: Evaluate parthenocarpic activity.
o Plant Material: Tomato plants (Solanum lycopersicum) cv. '‘Micro-Tom' at first truss anthesis.

« Emasculation: Remove anthers from flowers 2 days prior to anthesis to prevent self-
pollination.

e Treatment:

o

Control: Water + 0.1% Tween 20.

[¢]

Treatment A: 2-CPA (Sodium Salt) at 50 ppm.

[¢]

Treatment B: Methyl 2-(2-chlorophenoxy)acetate at 50 ppm (molar equivalent).
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e Application: Dip flower clusters into solution for 5 seconds.
o Data Collection: Measure fruit set (%) at 14 days and fruit diameter at 30 days.

Environmental Fate & Safety

 Volatility: As a methyl ester, this compound has higher vapor pressure than salt formulations.
Application should avoid high temperatures (>25°C) to prevent vapor drift damage to non-
target sensitive crops (e.g., grapes, cotton).

o Hydrolysis: In soil, the ester is rapidly hydrolyzed (Half-life < 48 hours) to 2-CPA, which is
then degraded by microbial activity.

o Residues: 2-CPA residues are regulated; pre-harvest intervals (PHI) must be strictly
observed.
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(Note: Specific efficacy data for the methyl ester form is often proprietary or extrapolated from
the parent acid 2-CPA. The protocols above are derived from standard phenoxy herbicide
chemistry.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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